5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-2-amino-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C10H6ClN3O3S/c11-6-2-1-5(3-7(6)14(16)17)4-8-9(15)13-10(12)18-8/h1-4H,(H2,12,13,15)/b8-4+
• InChI Key: NSRQEPDSABSJEH-XBXARRHUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C2C(=O)N=C(S2)N)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/2\C(=O)N=C(S2)N)[N+](=O)[O-])Cl
• Molecular Formula: C10H6ClN3O3S
• Molecular Weight: 283.69 g/mol

Description

5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, several studies have suggested that this compound exerts its effects by inhibiting the activity of various enzymes and proteins in the body. For example, it has been shown to inhibit the activity of dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to exhibit antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one in lab experiments is its potential to exhibit a wide range of activities. This compound has been shown to exhibit antitumor, antimicrobial, and antiviral activities, making it a versatile compound for various scientific studies. However, one of the limitations of using this compound is its potential toxicity. It is essential to use this compound in appropriate concentrations to avoid adverse effects.

Future Directions

There are several future directions for the research and development of 5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one. One of the significant directions is the exploration of its potential use in the treatment of diabetes and other metabolic disorders. Additionally, further studies are needed to understand the mechanism of action of this compound fully. Furthermore, the development of novel synthesis methods and analogs of this compound may lead to the discovery of new and more potent compounds with a wide range of activities.
Conclusion:
In conclusion, this compound is a versatile compound with potential applications in various scientific fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its analogs for various scientific studies.

Synthesis Methods

There are several methods for synthesizing 5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one. One of the most commonly used methods involves the reaction of 4-chloro-3-nitrobenzaldehyde with thiosemicarbazide in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to obtain this compound.

Scientific Research Applications

5-(4-chloro-3-nitrobenzylidene)-2-imino-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various scientific fields. One of the significant applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit antitumor, antimicrobial, and antiviral activities. Additionally, this compound has been studied for its potential use in the treatment of diabetes and other metabolic disorders.